Cas no 2228255-81-8 (methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate)

• Product Name: methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate
• CAS No: 2228255-81-8
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 6478840
• PubChem ID: 165670236
• Update Time: 2025-06-14

methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate
• EN300-1735165
• 2228255-81-8
• methyl 3-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-3-oxopropanoate

• Inchi： 1S/C10H14N2O3S/c1-12(2)6-7-5-11-10(16-7)8(13)4-9(14)15-3/h5H,4,6H2,1-3H3
• InChI Key： QKBCTLXZTPIYLW-UHFFFAOYSA-N
• SMILES： S1C(C(CC(=O)OC)=O)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate

Comprehensive Analysis of Methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate (CAS No. 2228255-81-8)

The compound methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate (CAS No. 2228255-81-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a thiazole ring and a dimethylamino group, this compound serves as a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most frequently searched questions about this compound revolves around its synthesis methods and reactivity. The methyl 3-oxopropanoate moiety, combined with the thiazole ring, offers a reactive site for further functionalization, making it a valuable building block in organic synthesis. Recent studies have explored its use in click chemistry and catalysis, aligning with the growing trend of sustainable and efficient synthetic methodologies. Additionally, its solubility and stability under various conditions are critical parameters for industrial applications.

Another hot topic is the biological activity of methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate. The thiazole scaffold is known for its presence in numerous bioactive molecules, including antibiotics and antivirals. This has led to increased interest in whether this compound exhibits any pharmacological properties, such as antimicrobial or anti-inflammatory effects. While preliminary data is limited, the structural similarity to known active compounds suggests potential for further investigation.

From a material science perspective, the compound's electronic properties are of particular interest. The dimethylamino group can act as an electron donor, while the thiazole ring may contribute to π-conjugation systems. This makes it a candidate for use in organic semiconductors or fluorescent probes, areas that are currently trending due to the demand for renewable energy and advanced diagnostic tools.

In terms of safety and handling, while the compound is not classified as hazardous, proper laboratory practices should always be followed. Users often search for storage conditions and compatibility with other chemicals, which are essential for ensuring its longevity and performance in experiments. The compound is typically stored under inert conditions to prevent degradation.

The market demand for methyl 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-3-oxopropanoate has been rising, particularly in the pharmaceutical and agrochemical sectors. Companies are increasingly looking for high-purity batches, driving research into scalable and cost-effective synthetic routes. This aligns with the broader industry shift toward green chemistry and reduced environmental impact.

Finally, the compound's spectroscopic characterization (e.g., NMR, IR, and MS data) is a common query among researchers. Accurate spectral data is crucial for verifying its identity and purity, especially when used as a reference standard. Recent advancements in analytical techniques have made it easier to obtain detailed profiles, further enhancing its utility in research and development.